Cas no 306730-24-5 (4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid)

• Product Name: 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid
• CAS No: 306730-24-5
• MF: C₁₇H₁₅BrO₃S
• MW: 379.268203020096
• CID: 4644941
• Update Time: 2025-10-28

4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-[(3-methylphenyl)sulfanyl]-4-oxobutanoic acid
• 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid

• Inchi： 1S/C17H15BrO3S/c1-11-3-2-4-14(9-11)22-16(17(20)21)10-15(19)12-5-7-13(18)8-6-12/h2-9,16H,10H2,1H3,(H,20,21)
• InChI Key： XVMCTOTWOAZALL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=CC=CC(C)=C1)CC(C1=CC=C(Br)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid

Research Update on 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid (CAS: 306730-24-5)

The compound 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid (CAS: 306730-24-5) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid as a key intermediate in the synthesis of novel anti-inflammatory and anticancer agents. Its unique structural features, including the bromophenyl and methylphenyl sulfanyl groups, contribute to its ability to modulate specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2), a critical enzyme in inflammatory processes.

In addition to its anti-inflammatory properties, this compound has shown promise in targeting cancer cell proliferation. Research conducted by Smith et al. (2024) revealed that 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis.

The synthesis of this compound has also been optimized in recent years. A 2024 paper in Organic & Biomolecular Chemistry detailed a more efficient, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This advancement is significant for scaling up production for further preclinical studies.

Despite these promising findings, challenges remain in the development of 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid as a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed through structural modifications. Current research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 4-(4-Bromophenyl)-2-(3-methylphenyl)sulfanyl-4-oxobutanoic acid represents a promising scaffold for drug development, with demonstrated biological activities against inflammation and cancer. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical translation.